Cas no 16468-05-6 (1,4-Dioxane--water (1/1))
1,4-Dioxane--water (1/1) structure
Product Name:1,4-Dioxane--water (1/1)
CAS No:16468-05-6
MF:C4H10O3
MW:106.120401859283
CID:2780980
PubChem ID:21886435
Update Time:2025-04-21
1,4-Dioxane--water (1/1) Chemical and Physical Properties
Names and Identifiers
-
- 16468-05-6
- dioxan water
- 1,4dioxane water
- SCHEMBL103807
- dioxane-water
- dioxan H2O
- p-dioxane H2O
- DTXSID40619453
- dioxane H2O
- water dioxan
- water p-dioxane
- 1-4-dioxane H2O
- DTXCID90570207
- di-oxane water
- 1,4-dioxane H2O
- 1,4 dioxane water
- 1,4-dioxan H2O
- 1,4-dioxane water
- 1,4 dioxane H2O
- H2O 1,4-dioxane
- 1,4-dioxan water
- 1,4-Dioxane--water (1/1)
- water 1,4 dioxane
- 4-dioxane water
- dioxane water
- 1-4-dioxane water
- H2O Dioxane
- 1.4-dioxane H2O
- H2O dioxan
- p-dioxane water
- 1-4 dioxane water
- water 1,4-dioxane
- water dioxane
- RNHDAKUGFHSZEV-UHFFFAOYSA-N
-
- Inchi: 1S/C4H8O2.H2O/c1-2-6-4-3-5-1;/h1-4H2;1H2
- InChI Key: RNHDAKUGFHSZEV-UHFFFAOYSA-N
- SMILES: O1CCOCC1.O
Computed Properties
- Exact Mass: 106.062994177Da
- Monoisotopic Mass: 106.062994177Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 7
- Rotatable Bond Count: 0
- Complexity: 26.5
- Covalently-Bonded Unit Count: 2
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 19.5Ų
1,4-Dioxane--water (1/1) Related Literature
-
Yang Xu,Min Wang,Donghui Wei,Rongqiang Tian,Zheng Duan,François Mathey Dalton Trans., 2019,48, 5523-5526
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Yu-Nong Li,Liang-Nian He,Xian-Dong Lang,Xiao-Fang Liu,Shuai Zhang RSC Adv., 2014,4, 49995-50002
-
Supaporn Sawadjoon,Joseph S. M. Samec Org. Biomol. Chem., 2011,9, 2548-2554
-
Inês S. Albuquerque,Hélia F. Jeremias,Miguel Chaves-Ferreira,Dijana Matak-Vinkovic,Omar Boutureira,Carlos C. Romão Chem. Commun., 2015,51, 3993-3996
-
Luis Miguel Azofra,Douglas R. MacFarlane,Chenghua Sun Chem. Commun., 2016,52, 3548-3551
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